Ti3AlC2

• Molecular Formula: C2H6AlTi3
• Molecular Weight: 200.65 g/mol
• InChI: InChI=1S/2CH3.Al.3Ti/h2*1H3
• InChIKey: FNVJUJUEVXWXEK-UHFFFAOYSA-N

Ti3AlC2 Baseline Properties & Selection

Titanium aluminum carbide (Ti3AlC2) is a ternary layered carbide belonging to the Mn+1AXn (MAX) phase family, specifically the 312 subclass, with a hexagonal crystal structure (space group P63/mmc) composed of Ti3C2 layers interleaved with Al atomic planes [1]. It occupies a unique position bridging metallic and ceramic properties: it is lightweight (~4.2 g/cm³), readily machinable using conventional high-speed tooling, electrically conductive (room-temperature resistivity ~0.35 μΩ·m), elastically stiff (Young's modulus ~297 GPa), and exhibits a coefficient of thermal expansion (CTE) of 9.0 × 10⁻⁶ K⁻¹ over 25–1200 °C [2][3]. Among the most studied MAX phases alongside Ti3SiC2 and Ti2AlC, Ti3AlC2 is distinguished by its combination of the highest specific stiffness, superior electromagnetic interference (EMI) shielding effectiveness, and a unique high-speed self-lubricating tribological response that its closest structural analogs cannot replicate [4][5].

MAX-phase 312 ceramic bridging metal/ceramic properties

Reported highest specific stiffness & EMI shielding among tested MAX phases

Self-lubricating tribological response under high-speed dry sliding

• [1] M.W. Barsoum, "The MN+1AXN phases: A new class of solids; Thermodynamically stable nanolaminates," Progress in Solid State Chemistry, vol. 28, pp. 201–281, 2000. DOI: 10.1016/S0079-6786(00)00006-6. View Source
• [2] N.V. Tzenov and M.W. Barsoum, "Synthesis and Characterization of Ti3AlC2," Journal of the American Ceramic Society, vol. 83, no. 4, pp. 825–832, 2000. DOI: 10.1111/j.1151-2916.2000.tb01281.x. View Source
• [3] X.H. Wang and Y.C. Zhou, "Layered Machinable and Electrically Conductive Ti2AlC and Ti3AlC2 Ceramics: a Review," Journal of Materials Science & Technology, vol. 26, no. 5, pp. 385–416, 2010. DOI: 10.1016/S1005-0302(10)60064-3. View Source
• [4] S. Liu, H. Xu, K. Chen, et al., "Electrically conductive and corrosion resistant MAX phases with superior electromagnetic wave shielding performance," Journal of the European Ceramic Society, vol. 42, no. 15, pp. 6956–6965, 2022. DOI: 10.1016/j.jeurceramsoc.2022.08.024. View Source
• [5] Z. Huang, H. Zhai, W. Zhou, X. Liu, and M. Ai, "Tribological behaviors and mechanisms of Ti3AlC2," Tribology Letters, vol. 27, pp. 129–135, 2007. DOI: 10.1007/s11249-007-9211-3. View Source

Ti3AlC2 vs. Competing MAX Phases

Although Ti3AlC2, Ti2AlC, Ti3SiC2, and Cr2AlC share the MAX-phase nomenclature and metallic-ceramic hybrid character, their performance diverges sharply in metrics that dictate fitness for specific service environments [1]. Ti2AlC provides better thermal shock resistance but sacrifices electrical conductivity, EMI shielding capability, and high-temperature compressive strength relative to Ti3AlC2 [2]. Ti3SiC2 offers comparable electrical conductivity but suffers from a higher CTE, inferior oxidation resistance due to the formation of non-protective SiO2-based scales, and a wear rate approximately two orders of magnitude worse than Ti3AlC2 under high-speed sliding [3][4]. Cr2AlC delivers the highest oxidation resistance among these candidates but exhibits substantially lower electrical conductivity (~5.1 × 10³ S/cm vs. ~15.5 × 10³ S/cm for Ti3AlC2), reducing EMI shielding effectiveness by over 70% [5]. These irreconcilable trade-offs mean that selecting a substitute solely on the basis of shared MAX-phase classification—without compound-specific quantitative matching—will inevitably compromise at least one mission-critical performance axis in the final application [2].

Ti2AlC Better thermal shock resistance may come at the cost of lower conductivity and EMI shielding capability.

Ti3SiC2 Similar electrical conductivity but reported higher CTE, inferior oxidation resistance, and substantially higher wear rate.

Cr2AlC Higher oxidation resistance but significantly lower electrical conductivity, reducing EMI shielding effectiveness by over 70%.

• [1] X.H. Wang and Y.C. Zhou, "Layered Machinable and Electrically Conductive Ti2AlC and Ti3AlC2 Ceramics: a Review," Journal of Materials Science & Technology, vol. 26, no. 5, pp. 385–416, 2010. DOI: 10.1016/S1005-0302(10)60064-3. View Source
• [2] Comparative investigation of ultrafast thermal shock of Ti3AlC2 ceramic in water and air; C. Li et al., Journal of the European Ceramic Society, 2019. (Referenced in scite.ai: Ti2AlC exhibits superior thermal shock resistance compared to Ti3AlC2 and Ti3SiC2.) View Source
• [3] W.K. Pang, Z. Oo, J. Hanna, and I.M. Low, "Oxidation characteristics of Ti3AlC2, Ti3SiC2 and Ti2AlC," in Advances in Science and Technology of Mn+1AXn Phases, I.M. Low, Ed., Woodhead Publishing, 2012, pp. 125–153. DOI: 10.1533/9780857096012.125. View Source
• [4] S. Gupta, D. Filimonov, T. Palanisamy, and M.W. Barsoum, "Tribological behavior of select MAX phases against Al2O3 at elevated temperatures," Wear, vol. 264, no. 3–4, pp. 270–278, 2008. DOI: 10.1016/j.wear.2007.03.018. View Source
• [5] S. Liu, H. Xu, K. Chen, et al., "Electrically conductive and corrosion resistant MAX phases with superior electromagnetic wave shielding performance," Journal of the European Ceramic Society, vol. 42, no. 15, pp. 6956–6965, 2022. DOI: 10.1016/j.jeurceramsoc.2022.08.024. View Source

Ti3AlC2 Differentiation Evidence

Ku-Band EMI Shielding Effectiveness

Dense Ti3AlC2 ceramics achieve EMI shielding effectiveness (SE) exceeding 40 dB across the entire Ku-band (12.4–18 GHz) [1]. In a direct head-to-head study comparing four MAX phases at 18–26.5 GHz, Ti3AlC2 exhibited an average EMI SE of 69.2 dB, compared to 53.9 dB for Ti3SiC2, 19.4 dB for V0.5Cr1.5AlC, and 29.0 dB for Nb4AlC3 [2]. This 69.2 dB value represents >99.9999% shielding of incident electromagnetic radiation. Even at elevated temperatures up to 600 °C, Ti3AlC2 maintains EMI SE above 40 dB [1]. The electrical conductivities underlying this performance were measured as 15.5 × 10³ S/cm for Ti3AlC2 versus 14.7 × 10³ S/cm for Ti3SiC2, 5.1 × 10³ S/cm for V0.5Cr1.5AlC, and 8.0 × 10³ S/cm for Nb4AlC3 in the same study [2].

EMI Shielding SE

Head-to-head

69.2 dB (Ti3AlC2)
vs 53.9 dB (Ti3SiC2)

Reported highest EMI SE among tested MAX phases

18–26.5 GHz; dense ceramic

Evidence Dimension	EMI shielding effectiveness (average, 18–26.5 GHz) and electrical conductivity
Target Compound Data	EMI SE: 69.2 dB; electrical conductivity: 15.5 × 10³ S/cm
Comparator Or Baseline	Ti3SiC2: EMI SE 53.9 dB, conductivity 14.7 × 10³ S/cm; V0.5Cr1.5AlC: EMI SE 19.4 dB, conductivity 5.1 × 10³ S/cm; Nb4AlC3: EMI SE 29.0 dB, conductivity 8.0 × 10³ S/cm
Quantified Difference	Ti3AlC2 EMI SE is 15.3 dB higher (28.4% greater) than Ti3SiC2, and 49.8 dB higher (257% greater) than V0.5Cr1.5AlC
Conditions	Solid–liquid reaction-synthesized dense MAX phase ceramics; 18–26.5 GHz frequency range; room temperature

Why This Matters

For procurement decisions in EMI-sensitive applications, the ~69 dB shielding of Ti3AlC2 provides commercial-grade attenuation (≥20 dB) with a >3× margin and military-grade attenuation (≥40 dB) with a >1.7× margin, enabling thinner, lighter-weight shielding components than alternative MAX phases.

• [1] Y. Tan, H. Luo, X. Zhou, S. Peng, and H. Zhang, "Dependences of microstructure on electromagnetic interference shielding properties of nano-layered Ti3AlC2 ceramics," Scientific Reports, vol. 8, article 7935, 2018. DOI: 10.1038/s41598-018-26245-9. View Source
• [2] S. Liu, H. Xu, K. Chen, et al., "Electrically conductive and corrosion resistant MAX phases with superior electromagnetic wave shielding performance," Journal of the European Ceramic Society, vol. 42, no. 15, pp. 6956–6965, 2022. DOI: 10.1016/j.jeurceramsoc.2022.08.024. View Source

High-Speed Sliding Wear Resistance

Under high-speed dry sliding against low-carbon steel at 20–60 m/s and 0.8 MPa normal pressure, highly pure polycrystalline bulk Ti3AlC2 exhibits a steady-state friction coefficient as low as 0.10–0.14 and a wear rate of (2.3–2.5) × 10⁻⁶ mm³/N·m [1]. This wear rate is approximately two orders of magnitude lower than the specific wear rate of Ti3SiC2 tested against Al2O3 at elevated temperatures, which was ~2 × 10⁻⁴ mm³/N·m [2]. The low friction and wear are attributed to the formation of a fused tribo-oxide film (amorphous Ti, Al, and Fe oxides) on the sliding surface at temperatures of 238–324 °C, which provides a pronounced self-lubricating effect [1]. By comparison, Ti2AlC tested against Al2O3 exhibited a higher friction coefficient of ~0.6 [2].

Wear Rate

Cross-study

~2.4×10⁻⁶ mm³/N·m

Wear rate ~83× lower than Ti3SiC2

20–60 m/s dry sliding vs steel

Evidence Dimension	Wear rate (specific wear rate) under dry sliding conditions
Target Compound Data	(2.3–2.5) × 10⁻⁶ mm³/N·m; friction coefficient 0.10–0.14 (20–60 m/s, block-on-disk, against low-carbon steel)
Comparator Or Baseline	Ti3SiC2: wear rate ~2 × 10⁻⁴ mm³/N·m, friction coefficient ~0.4 (against Al2O3 at elevated temperatures); Ti2AlC: friction coefficient ~0.6 (against Al2O3)
Quantified Difference	Ti3AlC2 wear rate is ~83× lower than Ti3SiC2 (2.4 × 10⁻⁶ vs. 2 × 10⁻⁴ mm³/N·m); friction coefficient 0.10–0.14 vs. 0.4–0.6 for comparators
Conditions	Block-on-disk high-speed friction tester; 20–60 m/s sliding speed; 0.8 MPa normal pressure; against low-carbon steel disk (Ti3AlC2); pin-on-disk against Al2O3 (Ti3SiC2 and Ti2AlC) — cross-study comparison, note differing counterface materials

Why This Matters

The two-order-of-magnitude lower wear rate directly translates to longer component service life in high-speed sliding applications such as current-collector strips, brush materials, or unlubricated bearings, making Ti3AlC2 the tribologically preferred choice among 312 and 211 MAX phases.

• [1] Z. Huang, H. Zhai, W. Zhou, X. Liu, and M. Ai, "Tribological behaviors and mechanisms of Ti3AlC2," Tribology Letters, vol. 27, pp. 129–135, 2007. DOI: 10.1007/s11249-007-9211-3. View Source
• [2] S. Gupta, D. Filimonov, T. Palanisamy, and M.W. Barsoum, "Tribological behavior of select MAX phases against Al2O3 at elevated temperatures," Wear, vol. 264, no. 3–4, pp. 270–278, 2008. DOI: 10.1016/j.wear.2007.03.018. View Source

α-Al2O3 Oxide Scale Formation

During oxidation over 500–1400 °C, Ti3AlC2 and Ti2AlC both form a protective α-Al2O3 crystalline phase detectable at 900 °C, whereas Ti3SiC2 forms tridymite and cristobalite (SiO2 polymorphs) at 1000 °C and 1350 °C respectively [1]. The α-Al2O3 scale on Ti3AlC2 and Ti2AlC exhibits a bond strength exceeding 85 MPa with the substrate, and the crystallographic orientation relationship between the Al2O3 film and the Ti3AlC2 matrix further enhances scale adherence [2]. Evidence for outward diffusion of Al during oxidation on Ti3AlC2 and Ti2AlC was shown by SIMS and NMR depth profiling, explaining the formation of strongly adherent oxide scales [1]. By contrast, Ti3SiC2 and Ti2AlC show a linear increase in mass gain during oxidation, attributed to porous TiO2 scale formation that provides relatively poor oxidation resistance [3]. In cyclic oxidation tests, Ti3AlC2 outperformed quaternary Ti3Al0.7Si0.3C2, which had explicitly poorer cyclic oxidation resistance [4].

Oxidation Scale

Head-to-head

α-Al₂O₃ at 900°C
vs SiO₂ (Ti3SiC2)

Protective adherent scale formation

Adhesion strength >85 MPa

Evidence Dimension	Oxide scale composition, formation temperature, and adhesion strength; oxidation mass gain behavior
Target Compound Data	α-Al2O3 detected at 900 °C; oxide scale–substrate bond strength >85 MPa; adherent, protective scale
Comparator Or Baseline	Ti3SiC2: tridymite at 1000 °C, cristobalite at 1350 °C (non-Al2O3 scale); Ti2AlC: also forms α-Al2O3 at 900 °C; Ti3SiC2 and Ti2AlC: linear mass gain (porous TiO2 scale)
Quantified Difference	Qualitative divergence in oxide scale chemistry: protective Al2O3 (Ti3AlC2, Ti2AlC) vs. non-protective SiO2 polymorphs (Ti3SiC2); bond strength quantified at >85 MPa
Conditions	Synchrotron radiation diffraction, neutron diffraction, SIMS, and NMR depth profiling; oxidation temperature range 500–1400 °C

Why This Matters

The formation of a strongly adherent, protective α-Al2O3 scale gives Ti3AlC2 a decisive oxidation-resistance advantage over Ti3SiC2 for applications above 900 °C in oxidizing atmospheres, directly impacting high-temperature component lifetime.

• [1] W.K. Pang, Z. Oo, J. Hanna, and I.M. Low, "Oxidation characteristics of Ti3AlC2, Ti3SiC2 and Ti2AlC," in Advances in Science and Technology of Mn+1AXn Phases, I.M. Low, Ed., Woodhead Publishing, 2012, pp. 125–153. DOI: 10.1533/9780857096012.125. View Source
• [2] CAS IR GRID record: Oxidation scale adhesion strength >85 MPa for Al2O3 film on Ti3AlC2 and Ti2AlC; orientation relationship between Al2O3 and Ti3AlC2 matrix. Accessed via irgrid.ac.cn, 2007. View Source
• [3] Oxidation and hot corrosion behaviors of MAX-phase Ti3SiC2, Ti2AlC, Cr2AlC, Ceramics International, vol. 48, 2022. DOI: 10.1016/j.ceramint.2022.05.110. View Source
• [4] Cyclic-Oxidation Behavior of Ti3Al0.7Si0.3C2 Compounds Between 900 and 1100 °C in Air, Oxidation of Metals, vol. 72, pp. 299–309, 2009. DOI: 10.1007/s11085-009-9161-2. View Source

CTE and Dimensional Stability

The experimentally measured coefficient of thermal expansion (CTE) of polycrystalline Ti3AlC2 is 9.0 (± 0.2) × 10⁻⁶ K⁻¹ over the temperature range of 25–1200 °C [1]. Ab-initio DFT calculations confirm that the volume expansion of Ti3SiC2 is higher than that of Ti3AlC2 across the finite-temperature range, with the inversion in ranking relative to bulk modulus noted as unexpected—stiffer lattices typically exhibit smaller thermal expansion coefficients, yet Ti3AlC2 achieves this combination [2]. The CTE of Ti3AlC2 is also lower than that of solid-solution Ti3Al0.6Si0.4C2, which was found to have a CTE lower than both end members, placing Ti3AlC2 as an intermediate-CTE compound with a favorable stiffness-to-expansion ratio [3].

CTE

Cross-study

9.0×10⁻⁶ K⁻¹

Lower volume expansion than Ti3SiC2 (DFT)

25–1200°C range

Evidence Dimension	Coefficient of thermal expansion (CTE) and volume thermal expansion
Target Compound Data	CTE: 9.0 (± 0.2) × 10⁻⁶ K⁻¹ (25–1200 °C, experimental); volume expansion lower than Ti3SiC2 (DFT-calculated)
Comparator Or Baseline	Ti3SiC2: volume expansion higher than Ti3AlC2 (DFT-calculated, quantitative values available in source); Ti3Al0.6Si0.4C2: CTE lower than both end members
Quantified Difference	Ti3AlC2 CTE ≈ 9.0 × 10⁻⁶ K⁻¹; Ti3SiC2 CTE higher by DFT calculation (exact numerical magnitude difference available in source); qualitative ranking confirmed by both experimental and computational datasets
Conditions	Experimental: hot-isostatically pressed polycrystalline Ti3AlC2, 25–1200 °C range; Computational: DFT with quasi-harmonic approximation and anharmonic correction

Why This Matters

A lower CTE reduces thermally induced dimensional changes and interfacial stress in multi-material assemblies, making Ti3AlC2 preferable over Ti3SiC2 for applications requiring tight thermal-cycling tolerances (e.g., precision aerospace components, thermal barrier coatings).

• [1] N.V. Tzenov and M.W. Barsoum, "Synthesis and Characterization of Ti3AlC2," Journal of the American Ceramic Society, vol. 83, no. 4, pp. 825–832, 2000. DOI: 10.1111/j.1151-2916.2000.tb01281.x. View Source
• [2] W. Son, T. Duong, A. Talapatra, H. Gao, R. Arróyave, and M. Radovic, "Ab-initio investigation of the finite-temperatures structural, elastic, and thermodynamic properties of Ti3AlC2 and Ti3SiC2," Computational Materials Science, vol. 124, pp. 420–427, 2016. DOI: 10.1016/j.commatsci.2016.08.015. View Source
• [3] "Structural, physical and mechanical properties of Ti3(Al1−xSix)C2 solid solution with x=0–1," Journal of Alloys and Compounds, referenced via Scholars Portal. (CTE of Ti3Al0.6Si0.4C2 lower than end members Ti3AlC2 and Ti3SiC2.) View Source

Room-Temperature Electrical Conductivity

In a study directly comparing the electrical conductivities of four MAX phases synthesized via identical solid–liquid reaction routes, Ti3AlC2 recorded the highest room-temperature electrical conductivity at 15.5 × 10³ S/cm, compared to 14.7 × 10³ S/cm for Ti3SiC2, 5.1 × 10³ S/cm for V0.5Cr1.5AlC, and 8.0 × 10³ S/cm for Nb4AlC3 [1]. Independently, the room-temperature electrical resistivity of bulk Ti3AlC2 has been measured at 0.35 (± 0.03) μΩ·m (equivalent to ~2.86 × 10⁶ S/m or 28.6 × 10³ S/cm), with a metallic temperature coefficient of resistivity of 0.0031 K⁻¹ [2]. The electrical conduction of Ti3AlC2 is confirmed as metallic, with resistivity decreasing linearly as temperature decreases [2].

Conductivity

Head-to-head

15.5×10³ S/cm
vs 14.7 (Ti3SiC2)

Highest conductivity among tested Al-containing MAX phases

Room temperature; metallic transport

Evidence Dimension	Room-temperature electrical conductivity
Target Compound Data	15.5 × 10³ S/cm (Liu et al., 2022); 0.35 μΩ·m resistivity (Tzenov & Barsoum, 2000)
Comparator Or Baseline	Ti3SiC2: 14.7 × 10³ S/cm; V0.5Cr1.5AlC: 5.1 × 10³ S/cm; Nb4AlC3: 8.0 × 10³ S/cm (all from same study, Liu et al. 2022)
Quantified Difference	Ti3AlC2 conductivity is 5.4% higher than Ti3SiC2, 204% higher than V0.5Cr1.5AlC, and 94% higher than Nb4AlC3
Conditions	Solid–liquid reaction-synthesized dense MAX phase ceramics; room temperature; four-probe electrical conductivity measurement

Why This Matters

Among aluminum-containing MAX phases, Ti3AlC2 offers the highest room-temperature electrical conductivity, making it the optimal choice for applications where maximizing current-carrying capacity and minimizing Joule heating are critical design criteria.

• [1] S. Liu, H. Xu, K. Chen, et al., "Electrically conductive and corrosion resistant MAX phases with superior electromagnetic wave shielding performance," Journal of the European Ceramic Society, vol. 42, no. 15, pp. 6956–6965, 2022. DOI: 10.1016/j.jeurceramsoc.2022.08.024. View Source
• [2] N.V. Tzenov and M.W. Barsoum, "Synthesis and Characterization of Ti3AlC2," Journal of the American Ceramic Society, vol. 83, no. 4, pp. 825–832, 2000. DOI: 10.1111/j.1151-2916.2000.tb01281.x. View Source

Ti3AlC2 Application Scenarios

Aerospace EMI Shielding Enclosures

Ti3AlC2's EMI shielding effectiveness of >40 dB across the Ku-band (12.4–18 GHz) [1] and ~69 dB at 18–26.5 GHz [2] meets and substantially exceeds both commercial (≥20 dB, 99% attenuation) and military-grade (≥40 dB, 99.99% attenuation) shielding requirements. The material's ability to maintain >40 dB shielding at temperatures up to 600 °C [1] makes it suitable for avionics enclosures exposed to engine-bay thermal environments. Compared to Ti3SiC2 (53.9 dB) or Cr2AlC (19.4 dB) [2], Ti3AlC2 enables thinner, lighter shielding components that achieve the same attenuation level, directly benefiting weight-sensitive aerospace platforms.

High-Speed Dry Sliding Components

The self-lubricating fused oxide film formed during high-speed dry sliding (20–60 m/s) yields a friction coefficient of 0.10–0.14 and a wear rate of ~2.4 × 10⁻⁶ mm³/N·m [1]. This wear rate is approximately two orders of magnitude lower than Ti3SiC2 tested under comparable conditions [2]. For pantograph contact strips in high-speed rail or brush materials in electrical machines, this translates to proportionally longer service intervals, reduced maintenance downtime, and stable electrical contact resistance over extended operating periods.

High-Temperature Structural Components

The formation of a protective, strongly adherent α-Al2O3 oxide scale (>85 MPa adhesion strength) at 900 °C [1][2], combined with the material's CTE of 9.0 × 10⁻⁶ K⁻¹ and compressive strength of 560 MPa at room temperature with ductile deformation above 1050 °C , positions Ti3AlC2 for structural applications in oxidizing atmospheres up to ~1400 °C. Unlike Ti3SiC2, which forms non-protective SiO2-based scales [1], Ti3AlC2's Al2O3 scale provides sustained oxidation protection, reducing the risk of catastrophic oxidative failure during extended high-temperature service.

MXene Precursor Material

Ti3AlC2 is the established precursor for the most widely studied MXene, Ti3C2Tx, via selective etching of the Al atomic layers [1]. The high phase purity achievable in Ti3AlC2 synthesis—up to 97.23 wt% MAX phase [2]—directly influences the yield, flake quality, and electrochemical performance of the resulting MXene. Scalable kilogram-batch synthesis of Ti3AlC2 has been demonstrated as a precursor route for Ti3C2Tx MXene production for lithium-ion battery applications [1], establishing Ti3AlC2 as the preferred precursor over Ti2AlC when higher-aspect-ratio MXene flakes and superior electrochemical capacity are required.

Application

Selection Property

Validation Focus

Aerospace EMI Shielding

Reported high broadband EMI shielding, retained to 600°C

Confirm shielding performance at target frequency and temperature

High-Speed Sliding Components

Self-lubricating response with reported very low wear rate

Validate wear rate and friction coefficient under specific speed/load

High-Temperature Structures

Protective α-Al₂O₃ scale formation ≥900°C; moderate CTE

Assess oxidation resistance and dimensional stability for intended service

MXene Precursor

High phase purity and established synthesis scalability

Verify precursor purity and MXene conversion efficiency

• [1] Y. Tan, H. Luo, X. Zhou, S. Peng, and H. Zhang, "Dependences of microstructure on electromagnetic interference shielding properties of nano-layered Ti3AlC2 ceramics," Scientific Reports, vol. 8, article 7935, 2018. DOI: 10.1038/s41598-018-26245-9. View Source
• [2] S. Liu, H. Xu, K. Chen, et al., "Electrically conductive and corrosion resistant MAX phases with superior electromagnetic wave shielding performance," Journal of the European Ceramic Society, vol. 42, no. 15, pp. 6956–6965, 2022. DOI: 10.1016/j.jeurceramsoc.2022.08.024. View Source